Cas no 17511-27-2 (5-[Benzyl(methyl)amino]-2-nitrobenzonitrile)

• Product Name: 5-[Benzyl(methyl)amino]-2-nitrobenzonitrile
• CAS No: 17511-27-2
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 2782487
• Update Time: 2023-08-07

5-[Benzyl(methyl)amino]-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[Benzyl(methyl)amino]-2-nitrobenzonitrile

• Inchi： 1S/C15H13N3O2/c1-17(11-12-5-3-2-4-6-12)14-7-8-15(18(19)20)13(9-14)10-16/h2-9H,11H2,1H3
• InChI Key： ULDFHYQLQFQSQZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C#N)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8